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Compound of Interest

Compound Name: 2-Bromoheptafluoropropane

CAS No.: 422-77-5

Cat. No.: B1586825 Get Quote

2-Bromoheptafluoropropane, also identified by its CAS number 422-77-5 and chemical

formula C₃BrF₇, is a halogenated hydrocarbon with a unique profile of physical and chemical

properties.[1][2] This colorless, non-flammable gas or liquid has carved out significant niches in

various industrial and scientific sectors.[1][3] Initially recognized for its efficacy as a fire-

suppressing agent, its utility has expanded to include roles as a specialized cleaning agent, a

refrigerant, and a critical building block in advanced chemical synthesis.[1][3][4][5]

This guide provides a comprehensive literature review of the primary applications of 2-
Bromoheptafluoropropane. It is designed for researchers, scientists, and drug development

professionals, offering an objective comparison of its performance against relevant alternatives,

supported by experimental data and established protocols. We will delve into the causality

behind its functional mechanisms, from interrupting the chemical chain reaction of fire to

serving as a potent source of the heptafluoro-2-propyl moiety in organic synthesis.

Key Physicochemical Properties
A thorough understanding of a compound's applications begins with its fundamental properties.

The high degree of fluorination in 2-Bromoheptafluoropropane imparts chemical stability,

while the presence of a bromine atom provides a site for specific reactivity.
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Property Value Source(s)

Molecular Formula C₃BrF₇ [2]

Molecular Weight 248.92 g/mol [2]

Boiling Point 14 °C [5][6]

Density ~1.8 g/cm³ [3][6]

Vapor Pressure 960.8 ± 0.0 mmHg at 25°C [6]

Appearance Colorless gas or liquid [1][3]

Solubility
Insoluble in water; soluble in

organic solvents
[1][3]

Application 1: Fire Suppression - A Halon 1211
Successor
One of the most prominent applications of 2-Bromoheptafluoropropane is as a fire

extinguishing agent, often marketed under trade names like Halotron® BrX (2-BTP).[7] It

serves as a next-generation, environmentally acceptable replacement for Halon 1211, the

production of which was phased out due to its high ozone depletion potential (ODP).[8]

Mechanism of Fire Suppression
Unlike inert gas systems that suppress fire primarily by diluting oxygen, halogenated agents

like 2-Bromoheptafluoropropane function through chemical inhibition.[9] The bromine atom is

the key to this activity. When introduced to a fire, the molecule decomposes, releasing bromine

radicals (Br•). These radicals are highly effective at interrupting the chain reaction of

combustion by scavenging the free radicals (H•, OH•, O•) that propagate the fire.[10] This

chemical interference extinguishes the fire far more efficiently than simple cooling or oxygen

displacement.

}

Figure 1: Mechanism of fire suppression by 2-Bromoheptafluoropropane (2-BTP).
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Comparative Performance
2-BTP is valued as a "clean agent," meaning it is electrically non-conductive, non-corrosive,

and evaporates without leaving a residue, making it ideal for protecting sensitive electronic

equipment, aircraft, and archives.[7][8]

Agent Type ODP
GWP (100-
yr)

Residue
Primary
Mechanism

2-BTP

(Halotron®

BrX)

Halocarbon Very Low Low No
Chemical

Inhibition

Halon 1211 Halon ~3 ~1890 No
Chemical

Inhibition

Carbon

Dioxide (CO₂)
Inert Gas 0 1 No

Oxygen

Displacement

HFC-227ea Halocarbon 0 ~3220 No

Primarily

Heat

Absorption

Data compiled from various sources, including Amerex Fire and NFPA.[7][8]

Experimental Protocol: Cup Burner Extinguishing
Concentration Test
The effectiveness of a gaseous fire suppressant is quantified using a cup burner apparatus (as

per ISO 14520-1 or similar standards). This experiment determines the minimum concentration

of the agent in air required to extinguish a flame from a specific fuel.

Objective: To determine the n-heptane extinguishing concentration of 2-
Bromoheptafluoropropane.

Methodology:
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Apparatus Setup: A cup burner apparatus is set up, consisting of a fuel cup within a

cylindrical glass chimney through which a controlled mixture of air and the gaseous agent

flows.

Fuel Ignition: Liquid n-heptane is placed in the cup and ignited to create a stable, laminar

diffusion flame.

Airflow Establishment: A known, constant flow rate of air is introduced into the chimney from

the bottom.

Agent Introduction: 2-Bromoheptafluoropropane is metered into the airflow at a gradually

increasing rate.

Observation: The flame is observed carefully. The flow rate of the agent at the precise

moment of flame extinguishment is recorded.

Calculation: The extinguishing concentration is calculated as a volume percentage using the

flow rates of air (Q_air) and the agent (Q_agent) at the point of extinguishment:

Extinguishing Concentration (%) = [Q_agent / (Q_air + Q_agent)] x 100

Replication: The experiment is repeated multiple times to ensure reproducibility and

statistical validity.

Causality: This method provides a standardized and reproducible measure of an agent's

intrinsic fire-fighting capability. The choice of n-heptane as a fuel provides a consistent baseline

for comparing different agents. The gradual introduction of the agent ensures the identification

of the minimum concentration, preventing an overestimation of the required amount.

Application 2: Advanced Chemical Synthesis
Beyond fire safety, 2-Bromoheptafluoropropane is a valuable intermediate in the synthesis of

complex organic molecules, particularly in the pharmaceutical and agrochemical industries.[11]

[12] Its primary role is to introduce the heptafluoro-2-propyl [CF(CF₃)₂] group into a target

molecule.[4] The inclusion of such highly fluorinated moieties can dramatically alter a

molecule's properties, enhancing its metabolic stability, lipophilicity, and binding affinity.
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Example Application: 2-Bromoheptafluoropropane is a key raw material for synthesizing

Broflanilide, a novel meta-diamide insecticide effective against a wide range of crop pests.[5]

Comparative Performance vs. Other Reagents
The heptafluoro-2-propyl group can be introduced using other precursors, but 2-
Bromoheptafluoropropane offers a distinct profile of reactivity and handling.

Reagent
Precursor
Generation

Reaction Type
Key
Advantages

Key
Disadvantages

2-

Bromoheptafluor

opropane

Direct use
Nucleophilic or

Radical Addition

Commercially

available,

versatile

Requires specific

activation for

some reactions

Heptafluoro-2-

iodopropane
N/A Radical Addition

More reactive in

radical reactions

More expensive,

potentially less

stable

Hexafluoroprope

ne

Requires fluoride

source (e.g.,

CsF)

Nucleophilic

Addition
Readily available

Gaseous,

requires

pressure

equipment

Information based on synthetic methodologies described in the literature.[4]

}

Figure 2: General workflow for perfluoroalkylation using 2-Bromoheptafluoropropane.

Experimental Protocol: Synthesis of a
Perfluoroalkylated Aromatic Compound
This generalized protocol illustrates a common synthetic route.

Objective: To synthesize an aromatic compound containing the heptafluoro-2-propyl group.

Methodology:
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Reactor Preparation: A dry, multi-neck flask equipped with a magnetic stirrer, condenser, and

nitrogen inlet is charged with a suitable aromatic substrate and an appropriate solvent (e.g.,

tetramethylene sulfone).[12]

Reagent Addition: Potassium fluoride (or another suitable base/catalyst) is added to the

flask.[12] The system is purged with nitrogen.

Pressurization & Heating: The reactor is sealed, and 2-Bromoheptafluoropropane is

added. The reaction mixture is heated to a specific temperature (e.g., 140-180°C) for several

hours, during which the internal pressure will increase.[12]

Reaction Monitoring: The progress of the reaction can be monitored by techniques such as

GC-MS or TLC.

Work-up: After completion, the reactor is cooled, and the pressure is carefully released. The

reaction mixture is then subjected to a standard aqueous work-up (e.g., washing with water,

extraction with an organic solvent).

Purification: The crude product is purified using techniques like distillation or column

chromatography to yield the final perfluoroalkylated aromatic compound.

Causality: The choice of a polar aprotic solvent like tetramethylene sulfone is crucial for

solubilizing the reagents and facilitating the reaction.[12] Heating under pressure is necessary

to achieve a sufficient reaction rate with the relatively stable 2-Bromoheptafluoropropane.

The base is essential for promoting the desired chemical transformation.

Other Notable Applications
While fire suppression and chemical synthesis are its primary roles, 2-
Bromoheptafluoropropane is also used in other specialized areas.

Cleaning Agent: Its solvency properties make it effective for cleaning metal surfaces and

semiconductor components, where it can remove greases and contaminants without

damaging the substrate.[1][3]

Refrigerant: With a low ozone depletion potential, it has been explored as a refrigerant to

replace older, more environmentally harmful Freon compounds.[3][4]
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Safety and Environmental Considerations
As with any chemical, proper handling and an awareness of its environmental impact are

paramount.

Safety Profile
The compound is classified as a compressed gas that may explode if heated.[2] It is also noted

as an irritant.[3][5]

Hazard Type Recommendations

Inhalation
Move victim to fresh air. If breathing is difficult,

provide oxygen.[13]

Skin Contact
Remove contaminated clothing and wash skin

with soap and water.[13]

Eye Contact
Rinse with pure water for at least 15 minutes

and consult a doctor.[13]

Handling

Use in a well-ventilated area with appropriate

personal protective equipment (PPE), including

gloves and eye/face protection.[3][13]

This is a summary. Always consult the full Safety Data Sheet (SDS) before use.[13]

Environmental Profile
The environmental legacy of halogenated compounds is complex. While older compounds like

Halon 1211 were highly destructive to the ozone layer, newer agents like 2-BTP (Halotron®

BrX) are specifically designed to have a very low Ozone Depletion Potential (ODP) and a low

Global Warming Potential (GWP).[7] This makes it a significantly more sustainable alternative

for applications where a clean, chemical-inhibiting agent is required. However, like many

fluorinated compounds, its environmental fate and potential for bioaccumulation warrant

ongoing consideration and adherence to regulations.[3][14]

Conclusion
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2-Bromoheptafluoropropane is a multifaceted compound whose applications are driven by

the unique properties imparted by its bromine and fluorine atoms. As a fire suppressant, it

offers a high-performance, clean-agent solution that stands as an environmentally superior

alternative to legacy halons. In chemical synthesis, it provides a reliable and versatile method

for introducing the valuable heptafluoro-2-propyl group, enabling the development of advanced

materials, pharmaceuticals, and agrochemicals. While its use requires careful attention to

safety and environmental protocols, its distinct advantages ensure its continued relevance in

specialized, high-stakes applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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